Cas no 1210991-38-0 (N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide)

• Product Name: N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide
• CAS No: 1210991-38-0
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 5923913
• PubChem ID: 45829242
• Update Time: 2025-06-08

N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide
• 1210991-38-0
• EN300-26585649
• N-[(6-chloropyridin-3-yl)sulfonyl]cyclopentanecarboxamide
• AKOS034398039
• Z477228284

• Inchi： 1S/C11H13ClN2O3S/c12-10-6-5-9(7-13-10)18(16,17)14-11(15)8-3-1-2-4-8/h5-8H,1-4H2,(H,14,15)
• InChI Key： YYTOLRWIYNEYQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC(C1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 288.0335411g/mol
• Monoisotopic Mass: 288.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide

Introduction to N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide and Its Significance in Modern Chemical Biology

N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide, with the CAS number 1210991-38-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The sulfonyl and cyclopentanecarboxamide functional groups contribute to its unique chemical properties, making it a valuable candidate for further exploration.

The structural composition of N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide is a testament to the ingenuity of synthetic chemists. The presence of a 6-chloropyridine moiety introduces a region of electronic richness and reactivity, which can be exploited in various biochemical pathways. This feature, combined with the rigid cyclopentanecarboxamide backbone, provides a stable scaffold for further derivatization and functionalization. Such structural attributes are often pivotal in determining the compound's interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate biological processes. N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide fits into this paradigm by offering a versatile platform for designing molecules with specific biological activities. The sulfonyl group, known for its ability to engage in hydrogen bonding and ionic interactions, is particularly useful in enhancing binding affinity to protein targets. This has led to its investigation as a potential lead compound in the development of inhibitors for various therapeutic targets.

The cyclopentanecarboxamide moiety further enhances the compound's potential by providing a hydrophobic pocket that can interact with hydrophobic regions of biological targets. This dual functionality makes N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide an attractive candidate for drug discovery efforts aimed at modulating enzyme activity and receptor binding. Moreover, the chloropyridine component introduces a site for further chemical manipulation, allowing researchers to fine-tune the molecule's properties for optimal biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyridine ring in N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide is a well-known pharmacophore that has been extensively studied for its role in various bioactivities. The chloro substitution at the 6-position adds an additional layer of complexity, influencing both the electronic properties and metabolic stability of the molecule. These features make it a promising candidate for further investigation into its potential as a therapeutic agent.

The synthesis of N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the cyclopentanecarboxamide moiety requires expertise in cycloaddition reactions and protecting group strategies. These synthetic challenges underscore the complexity and sophistication involved in developing such molecules.

In conclusion, N-(6-chloropyridin-3-yl)sulfonylcyclopentanecarboxamide represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic avenues. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in drug discovery and development.